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An In-depth Technical Guide to Isopropyl Alcohol

Introduction

Isopropyl alcohol (IPA), also known as isopropanol, 2-propanol, or rubbing alcohol, is a
colorless, flammable liquid with a characteristic strong odor.[1][2] It is a secondary alcohol and
a structural isomer of 1-propanol.[3] First produced commercially in 1920 by the Standard Oil
Company of New Jersey, it was the first synthetic alcohol.[4] Isopropyl alcohol is a versatile
compound widely used as a solvent, disinfectant, and chemical intermediate in various
industries, including pharmaceuticals, cosmetics, and electronics.[1][5][6]

Chemical Structure

Isopropyl alcohol's chemical formula is CsHsO. Its structure features a three-carbon chain with
a hydroxyl (-OH) group attached to the central carbon atom.[3][7][8]

Caption: Ball-and-stick model of the Isopropyl Alcohol molecule.

Physicochemical Properties

Isopropyl alcohol is a volatile liquid that is miscible with water, ethanol, and chloroform.[3][9] It
can dissolve a wide range of non-polar compounds, including oils, resins, and alkaloids.[3]

Table 1: Physical and Chemical Properties of Isopropyl Alcohol
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Property Value References
Molecular Formula C3HsO [6][10][11]
Molecular Weight 60.10 g/mol [9][10]
Appearance Clear, colorless liquid [2][9]
Odor Zr:rhpc;lmusty, like rubbing 51[9]
Density 0.786 g/cm?3 (at 20 °C) [3]

Boiling Point 82.6 °C (180.7 °F) [3]
Melting Point -89 °C (-128 °F) [3]

Flash Point 11.7 °C (53 °F) [5]
Solubility in Water Miscible [3]

Vapor Pressure 32 mm Hg at 20°C [12]
Auto-ignition Temperature 400°C [12]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of isopropyl alcohol.

Table 2: Spectroscopic Data for Isopropyl Alcohol

Spectroscopic Technique Key Data Points References
Maximal absorbance at 205
UV Absorbance [31[13]
nm
1H NMR Data available [14]
IR Spectrum Data available [11][15][16]
Mass Spectrum Data available [11]
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Experimental Protocols
Synthesis of Isopropyl Alcohol

Historically and in modern industrial processes, isopropyl alcohol is primarily synthesized
through the hydration of propylene. There are two main methods: indirect hydration and direct
hydration.[17]

1. Indirect Hydration (Strong-Acid Process):

This was the first commercial method used.[4][17]

Reaction Principle: Propylene reacts with sulfuric acid to form isopropyl sulfates, which are
then hydrolyzed to yield isopropyl alcohol and regenerate the sulfuric acid.[17]

e Step 1: Absorption: Propylene gas is passed through concentrated sulfuric acid (80-90%) at
a low temperature (20-30°C).[17]

e Step 2: Hydrolysis: The mixture of isopropyl sulfates is diluted with water and heated to
hydrolyze the esters to isopropyl alcohol.[17]

o Step 3: Purification: The crude isopropyl alcohol is purified by distillation.[17]
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Caption: Workflow for the indirect hydration of propylene.

2. Direct Hydration:

This is the more modern and less corrosive method.[17]
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e Reaction Principle: Propylene and water are reacted directly in the gas or liquid phase at
high pressure in the presence of an acid catalyst.[4]

o Catalyst: Solid acid catalysts, such as phosphoric acid on a silica support or ion-exchange
resins, are commonly used.

» Conditions: The reaction is typically carried out at high pressures (25-200 atm) and
temperatures (150-275°C).

 Purification: The resulting isopropyl alcohol is purified by distillation.

Biological Activity and Mechanism of Action

Isopropyl alcohol is widely recognized for its disinfectant properties.[1][18] It is effective against
a broad spectrum of microorganisms, including bacteria, viruses, and fungi.[1][19]

Mechanism of Action:

The primary antimicrobial action of isopropy! alcohol involves the denaturation of proteins and
the disruption of cell membranes.[1][8][19]

o Protein Denaturation: Isopropyl alcohol disrupts the hydrogen bonds within the protein
structure, leading to a loss of their native conformation and function. This inhibits essential
enzymatic and structural proteins, ultimately leading to cell death.[1][19]

 Membrane Disruption: Isopropyl alcohol dissolves the lipid components of the cell
membrane, increasing its permeability. This leads to the leakage of essential cellular
contents and cell lysis.[1][8][19]

The optimal concentration for disinfection is typically a 70% solution in water. The presence of
water is crucial as it slows evaporation, increasing contact time, and facilitates the penetration
of the alcohol into the microbial cell.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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